![molecular formula C16H9F2N3O2S2 B2802111 Methyl 2-[(4,6-difluoro-1,3-benzothiazol-2-yl)amino]-1,3-benzothiazole-6-carboxylate CAS No. 862976-54-3](/img/structure/B2802111.png)
Methyl 2-[(4,6-difluoro-1,3-benzothiazol-2-yl)amino]-1,3-benzothiazole-6-carboxylate
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Overview
Description
“Methyl 2-[(4,6-difluoro-1,3-benzothiazol-2-yl)amino]-1,3-benzothiazole-6-carboxylate” is a compound that belongs to the benzothiazole class . Benzothiazole derivatives have been found to exhibit a wide range of biological activities and medicinal applications . They have been used in the synthesis of new benzothiazole based anti-tubercular compounds .
Synthesis Analysis
The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Scientific Research Applications
Synthesis and Structural Analysis
Methyl 2-[(4,6-difluoro-1,3-benzothiazol-2-yl)amino]-1,3-benzothiazole-6-carboxylate and its derivatives are extensively studied for their synthesis and structural properties. For instance, Patel et al. (2010) synthesized compounds involving 2-amino-6-methyl-benzothiazole, which were characterized by various spectroscopic methods. Similarly, Velikorodov et al. (2011) conducted a study focusing on the acylation of 2-aminobenzenethiol, leading to the synthesis of benzothiazol-2(3H)-one derivatives. These studies highlight the chemical procedures and structural characterization of benzothiazole compounds (Patel & Shaikh, 2010); (Velikorodov, Kuanchalieva, Melent’eva, & Titova, 2011).
Biological and Antimicrobial Properties
Several studies have been conducted to explore the biological activities of benzothiazole derivatives. For example, cyclocondensation reactions involving benzothiazole-2-ylimino compounds resulted in the formation of various biologically active heterocycles, as explored by Sokolov and Aksinenko (2011) (Sokolov & Aksinenko, 2011). Chaudhary et al. (2011) synthesized benzothiazole derivatives containing benzimidazole and imidazoline moieties and investigated their antimicrobial and entomological activities (Chaudhary et al., 2011).
Applications in Imaging and Disease Research
Innovative applications of benzothiazole derivatives in disease research and imaging have been explored. Gao, Wang, and Zheng (2018) synthesized carbon-11-labeled casein kinase 1 (CK1) inhibitors for potential use as PET radiotracers in imaging of Alzheimer's disease (Gao, Wang, & Zheng, 2018). Hutchinson et al. (2001) discussed the synthesis of fluorinated benzothiazoles and their potent cytotoxic properties in vitro, specifically for breast cancer cell lines (Hutchinson et al., 2001).
Mechanism of Action
Target of Action
Benzothiazole derivatives have been found to exhibit a broad spectrum of biological activities, including antiviral, antimicrobial, anti-inflammatory, antidiabetic, analgesic, antioxidant, antidepressant, anticonvulsant, antianginal, antitumor, and immunomodulatory effects .
Mode of Action
Benzothiazole derivatives are known to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Benzothiazole derivatives have been found to interfere with various biochemical pathways, leading to a range of downstream effects .
Result of Action
Benzothiazole derivatives have been found to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Future Directions
Benzothiazole derivatives have shown promise in the field of medicinal chemistry, particularly as anti-tubercular compounds . The development of novel antibiotics to control resistance problems is crucial, and benzothiazole derivatives are of great interest due to their wide range of biological activities . The findings of recent research will be beneficial for the development of novel antibacterial molecules based on the benzothiazole moiety .
Biochemical Analysis
Biochemical Properties
Benzothiazole derivatives have been found to interact with various enzymes, proteins, and other biomolecules .
Cellular Effects
Benzothiazole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Transport and Distribution
Future studies could investigate any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .
properties
IUPAC Name |
methyl 2-[(4,6-difluoro-1,3-benzothiazol-2-yl)amino]-1,3-benzothiazole-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9F2N3O2S2/c1-23-14(22)7-2-3-10-11(4-7)24-15(19-10)21-16-20-13-9(18)5-8(17)6-12(13)25-16/h2-6H,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSJGHXJDAJQGPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)N=C(S2)NC3=NC4=C(C=C(C=C4S3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9F2N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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